Cas no 1055320-72-3 (7-chloro-1H-Indole-6-carboxylic acid)

• Product Name: 7-chloro-1H-Indole-6-carboxylic acid
• CAS No: 1055320-72-3
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 1097619
• PubChem ID: 21133924
• Update Time: 2025-05-19

7-chloro-1H-Indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1H-Indole-6-carboxylic acid
• 7-Chloro-1H-indole-6-carboxylicacid
• 1H-Indole-6-carboxylic acid, 7-chloro-
• RWHUWCQJGDUVIZ-UHFFFAOYSA-N
• DB-384114
• AKOS023770517
• F83883
• 1055320-72-3
• SCHEMBL2285281
• SB13658
• CS-0375506

• MDL： MFCD16658588
• Inchi： 1S/C9H6ClNO2/c10-7-6(9(12)13)2-1-5-3-4-11-8(5)7/h1-4,11H,(H,12,13)
• InChI Key： RWHUWCQJGDUVIZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC2C=CNC=21

Computed Properties

• Exact Mass: 195.0087061g/mol
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 7-chloro-1H-Indole-6-carboxylic acid

7-Chloro-1H-Indole-6-Carboxylic Acid: A Comprehensive Overview

7-Chloro-1H-indole-6-carboxylic acid, identified by the CAS number 1055320-72-3, is a significant compound in the field of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention for its potential applications in drug discovery and development. The molecule consists of an indole ring system, a heterocyclic aromatic structure, substituted with a chlorine atom at the 7-position and a carboxylic acid group at the 6-position. This specific substitution pattern imparts distinctive chemical and biological properties to the compound.

The synthesis of 7-chloro-1H-indole-6-carboxylic acid involves various methodologies, including but not limited to, Friedländer synthesis, which is a popular route for constructing indole derivatives. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for the preparation of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and yields while minimizing side reactions. These developments underscore the importance of optimizing synthetic pathways to meet the growing demand for this compound in both academic and industrial settings.

In terms of biological activity, 7-chloro-1H-indole-6-carboxylic acid has been extensively studied for its potential as a lead compound in drug development. The indole moiety is well-known for its role in various bioactive molecules, including antidepressants, antipsychotics, and anticancer agents. The substitution of chlorine at the 7-position and the carboxylic acid group at the 6-position further modulates the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, making it a promising candidate for further exploration in preclinical models.

The structural versatility of 7-chloro-1H-indole-6-carboxylic acid also lends itself to further functionalization. Researchers have investigated the incorporation of additional substituents or functional groups to enhance its bioactivity or improve its pharmacokinetic profile. For example, esterification or amidation of the carboxylic acid group has been explored to create prodrugs with improved absorption characteristics. These modifications not only expand the chemical space but also provide new avenues for therapeutic intervention.

From an analytical standpoint, accurate characterization of 7-chloro-1H-indole-6-carboxylic acid is essential for ensuring its quality and consistency. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for this purpose. Recent advancements in analytical techniques have further enhanced the precision and sensitivity of these methods, enabling more reliable quality control measures in both research and manufacturing environments.

In conclusion, 7-chloro-1H-indole-6-carboxylic acid, with its unique structure and promising biological properties, continues to be a focal point in chemical research and drug development. As new insights into its synthesis, biological activity, and applications emerge, this compound holds significant potential for contributing to advancements in medicine and related fields.